Cas no 174961-63-8 (Methyl 3-(chlorosulfonylmethyl)benzoate)

Methyl 3-(chlorosulfonylmethyl)benzoate structure
174961-63-8 structure
Product Name:Methyl 3-(chlorosulfonylmethyl)benzoate
CAS No:174961-63-8
MF:C9H9ClO4S
MW:248.683360815048
CID:1360762
PubChem ID:22242665
Update Time:2025-04-20

Methyl 3-(chlorosulfonylmethyl)benzoate Chemical and Physical Properties

Names and Identifiers

    • methyl 3-(chlorosulfonylmethyl)benzoate
    • methyl 3-[(chlorosulfonyl)methyl]benzoate
    • AC1Q430Q
    • CTK0E3996
    • MolPort-005-312-337
    • AB55664
    • AG-B-27311
    • EN300-36517
    • 3-[(Chlorosulfonyl)methyl]benzoic acid methyl ester
    • Benzoic acid, 3-[(chlorosulfonyl)methyl]-, methyl ester
    • MFCD09971785
    • Methyl 3-((chlorosulfonyl)methyl)benzoate
    • 174961-63-8
    • AKOS008118240
    • CS-0448642
    • Z360059876
    • SCHEMBL5969642
    • Methyl3-((chlorosulfonyl)methyl)benzoate
    • BS-14023
    • DTXSID30623761
    • J-511434
    • Methyl 3-(chlorosulfonylmethyl)benzoate
    • MDL: MFCD09971785
    • Inchi: 1S/C9H9ClO4S/c1-14-9(11)8-4-2-3-7(5-8)6-15(10,12)13/h2-5H,6H2,1H3
    • InChI Key: QFJXEOZOBANBNV-UHFFFAOYSA-N
    • SMILES: ClS(CC1C=CC=C(C(=O)OC)C=1)(=O)=O

Computed Properties

  • Exact Mass: 247.99107
  • Monoisotopic Mass: 247.9910076g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 320
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 68.8Ų

Experimental Properties

  • PSA: 60.44

Methyl 3-(chlorosulfonylmethyl)benzoate Pricemore >>

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